Safety Operating Guide

Check Availability & Pricing

BENCHE

Essential Safety and Operational Guide for
Handling Lead(ll) Methacrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead(ll) methacrylate

L  Get Quote

Cat. No.: B086146

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and operational procedures for the handling and disposal of Lead(ll)
methacrylate. It is intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment.

Properties and Exposure Limits

A summary of key quantitative data for Lead(ll) methacrylate is provided below. Adherence to
these exposure limits is critical to minimize health risks.

Property

Data

Reference

Chemical Name

Lead(ll) methacrylate

[1]

CAS Number 1068-61-7 [1][2]
Molecular Formula C8H1004Pb [2]
Appearance White solid [1]

Occupational Exposure

Time Weighted Average
(TWA): 0.15 mg/m3 (as lead)

[3]

Handling Protocol

© 2025 BenchChem. All rights reserved. 1/8

Tech Support


https://www.benchchem.com/product/b086146?utm_src=pdf-interest
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.scbt.com/p/lead-ii-methacrylate-1068-61-7
https://www.scbt.com/p/lead-ii-methacrylate-1068-61-7
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.industrialchemicals.gov.au/sites/default/files/Lead%20methacrylates_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Handling Lead(ll) methacrylate requires stringent safety measures to prevent exposure. The
following step-by-step protocol must be followed.

Pre-Handling and Area Preparation

e Training: Ensure all personnel have received training specific to the hazards of lead
compounds.[4] A copy of the Safety Data Sheet (SDS) must be readily available.[4]

o Designated Area: All work with Lead(ll) methacrylate must be conducted in a designated
area, such as a chemical fume hood with adequate exhaust, to minimize inhalation
exposure.[1][4]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible.[4]

o Avoid Dust: Prepare the workspace to avoid the formation of dust.[4]

Required Personal Protective Equipment (PPE)

A risk assessment should be completed to ensure the appropriate level of PPE is used.[5] The
following PPE is mandatory when handling Lead(ll) methacrylate:
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PPE Category Specification Rationale

Nitrile or chloroprene gloves

are recommended.[4] Check )
) ] Prevents skin contact and
Hand Protection with the glove manufacturer for ]
n ) ) absorption.
specific chemical resistance

information.

Safety glasses with side

shields are required.[4] A face
) ) Protects eyes from dust and
Eye Protection shield may also be necessary
) splashes.
depending on the scale of

work.[4]

A flame-resistant lab coat, long
pants, and closed-toe shoes
must be worn.[4] For larger o
_ N o Prevents contamination of
Body Protection quantities or where significant ) ]
personal clothing and skin.
dust may be generated,
disposable coveralls should be

used.[5][6]

For operations that may
generate dust, an AS-1716-
approved respirator with P1
(dust) or P2 (dust and fumes)

Respiratory Protection i ] lead-containing dust particles.
filters is necessary.[7] For 8]

Prevents inhalation of harmful

higher concentrations, a
powered air-purifying respirator
(PAPR) may be required.[6]

Step-by-Step Handling Procedure

o Don PPE: Before entering the designated handling area, put on all required PPE in the
correct sequence (e.g., lab coat, respirator, eye protection, gloves).[6]

» Weighing and Transfer: Conduct all weighing and transfers of Lead(ll) methacrylate powder
inside a chemical fume hood to contain any dust.[4] Use tools and techniques that minimize
dust generation.
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e Solution Preparation: If preparing a solution, add the solid slowly to the solvent to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[4][7] Do not eat, drink, or smoke in the laboratory area.[1][7]

Spill and Emergency Procedures

o Spills: In case of a spill, evacuate the area and prevent dust from spreading.[4] Avoid
breathing any dust or vapors.[4] For small spills within a fume hood, sweep up the material
without creating dust and place it in a sealed container for disposal.[4] For larger spills,
contact the designated safety officer for cleanup.[4]

e First Aid:

o

Eyes: Immediately flush with warm water for at least 15 minutes and seek medical
attention.[4]

o

Skin: Wash the affected area with plenty of soap and water.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

o

medical attention.[4]

o

Ingestion: Rinse the mouth with water and seek immediate medical attention.[4]

Disposal Plan

Lead-containing waste is hazardous and must be disposed of correctly to prevent
environmental contamination.[9][10]

Waste Collection

 All solid waste, including contaminated PPE (gloves, disposable lab coats), and any spilled
material, should be collected in a clearly labeled, tightly closed container.[4]

e The container should be kept in a designated, secondary containment area within a fume
hood.[4]
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o For liquid waste containing Lead(ll) methacrylate, use a designated, sealed, and clearly

labeled waste container.

Labeling and Storage

» Affix a completed hazardous waste label to the container.[4] The label must include the

chemical name and associated hazards.
o Store the waste in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal

» Arrange for pick-up and disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of lead-containing hazardous
waste.[10][11]

Workflow for Safe Handling of Lead(ll) Methacrylate
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1. Preparation

Review SDS & SOP

Prepare Fume Hood

Verify Emergency Equipment
(Eyewash, Shower)

Lab Coat & Closed-Toe Shoes

Respirator (if required)

Safety Glasses/Face Shield

Gloves (Nitrile/Chloroprene)

; 3. Handling (in Fume Hood)

Weigh & Transfer Perform Experiment

4. Decontamingtion & Disposal

Collect Waste in Labeled Container

Clean Work Area

Doff PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Lead(ll) methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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